Cas no 2034375-03-4 (4-cyclopropylidene-1-(furan-3-carbonyl)piperidine)

• Product Name: 4-cyclopropylidene-1-(furan-3-carbonyl)piperidine
• CAS No: 2034375-03-4
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6425195
• PubChem ID: 121184170
• Update Time: 2025-06-08

4-cyclopropylidene-1-(furan-3-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropylidene-1-(furan-3-carbonyl)piperidine
• Methanone, (4-cyclopropylidene-1-piperidinyl)-3-furanyl-
• F6540-6565
• 2034375-03-4
• (4-cyclopropylidenepiperidin-1-yl)-(furan-3-yl)methanone
• AKOS032466487
• (4-cyclopropylidenepiperidin-1-yl)(furan-3-yl)methanone

• Inchi： 1S/C13H15NO2/c15-13(12-5-8-16-9-12)14-6-3-11(4-7-14)10-1-2-10/h5,8-9H,1-4,6-7H2
• InChI Key： AHUKKYLYKUEFMO-UHFFFAOYSA-N
• SMILES： C(N1CC/C(=C2\CC\2)/CC1)(C1C=COC=1)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• Density: 1.252±0.06 g/cm3(Predicted)
• Boiling Point: 354.4±35.0 °C(Predicted)
• pka: -0.97±0.20(Predicted)

Additional information on 4-cyclopropylidene-1-(furan-3-carbonyl)piperidine

Introduction to 4-Cyclopropylidene-1-(Furan-3-Carbonyl)Piperidine (CAS No. 2034375-03-4)

4-Cyclopropylidene-1-(furan-3-carbonyl)piperidine (CAS No. 2034375-03-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The cyclopropylidene and furan-3-carbonyl moieties contribute to its distinct chemical properties, making it a subject of extensive study in recent years.

The cyclopropylidene group, a three-membered ring with a double bond, imparts significant rigidity and conformational constraints to the molecule. This rigidity can influence the compound's binding affinity and selectivity towards specific biological targets. The furan-3-carbonyl moiety, on the other hand, is known for its electron-withdrawing properties and can enhance the compound's reactivity and stability. Together, these functional groups make 4-cyclopropylidene-1-(furan-3-carbonyl)piperidine a versatile scaffold for drug design and development.

Recent studies have explored the pharmacological properties of 4-cyclopropylidene-1-(furan-3-carbonyl)piperidine in various contexts. One notable area of research is its potential as an analgesic agent. Preclinical studies have demonstrated that this compound exhibits potent analgesic effects in animal models of pain, suggesting its potential as a novel pain management therapy. The mechanism of action is thought to involve modulation of nociceptive pathways, possibly through interactions with opioid receptors or other pain-related targets.

In addition to its analgesic properties, 4-cyclopropylidene-1-(furan-3-carbonyl)piperidine has also been investigated for its anti-inflammatory effects. In vitro studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This anti-inflammatory activity makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-cyclopropylidene-1-(furan-3-carbonyl)piperidine has also been studied in detail. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and exhibits good bioavailability. The compound is metabolized primarily by cytochrome P450 enzymes, with major metabolites being identified and characterized. These findings suggest that 4-cyclopropylidene-1-(furan-3-carbonyl)piperidine has a suitable pharmacokinetic profile for further clinical development.

Safety assessments have been conducted to evaluate the potential toxicological effects of 4-cyclopropylidene-1-(furan-3-carbonyl)piperidine. In acute toxicity studies, no significant adverse effects were observed at therapeutic doses. Chronic toxicity studies are ongoing to further assess long-term safety. Preliminary data suggest that the compound is well-tolerated at clinically relevant concentrations.

The structural uniqueness of 4-cyclopropylidene-1-(furan-3-carbonyl)piperidine has also led to its exploration as a lead compound for structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations have been employed to predict the binding modes and interactions of this compound with various biological targets. These studies provide valuable insights into the structure-function relationships and guide the rational design of more potent and selective derivatives.

In conclusion, 4-cyclopropylidene-1-(furan-3-carbonyl)piperidine (CAS No. 2034375-03-4) is a promising compound with diverse pharmacological activities and favorable pharmacokinetic properties. Its potential applications in pain management and inflammatory diseases make it an exciting candidate for further preclinical and clinical investigation. Ongoing research continues to uncover new aspects of this compound's biological activity and therapeutic potential, contributing to advancements in medicinal chemistry and pharmaceutical science.